Cas no 19282-42-9 (2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester)

2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester structure
19282-42-9 structure
Product Name:2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester
CAS No:19282-42-9
MF:C14H14O2S
MW:246.324762821198
CID:1385745
PubChem ID:821904
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester
    • ethyl 4-methyl-5-phenylthiophene-2-carboxylate
    • AA-516/30035034
    • ethyl 4-methyl-5-phenyl-2-thiophenecarboxylate
    • 19282-42-9
    • DB-157751
    • SCHEMBL13088494
    • Inchi: 1S/C14H14O2S/c1-3-16-14(15)12-9-10(2)13(17-12)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key: CKJRVAUKMFCVBT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC(C)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.07152
  • Monoisotopic Mass: 246.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited